Cas no 317377-74-5 (1-[(4-Bromophenyl)sulfonyl]-N-(4-fluorophenyl)-2-pyrrolidinecarboxamide)

• Product Name: 1-[(4-Bromophenyl)sulfonyl]-N-(4-fluorophenyl)-2-pyrrolidinecarboxamide
• CAS No: 317377-74-5
• MF: C₁₇H₁₆BrFN₂O₃S
• MW: 427.287945747375
• CID: 5027000
• Update Time: 2025-05-20

1-[(4-Bromophenyl)sulfonyl]-N-(4-fluorophenyl)-2-pyrrolidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-bromophenyl)sulfonyl]-N-(4-fluorophenyl)-2-pyrrolidinecarboxamide
• 1-(4-bromobenzenesulfonyl)-N-(4-fluorophenyl)pyrrolidine-2-carboxamide
• Oprea1_392072
• MLS001165814
• HMS2989B15
• SMR000672428
• 1-[(4-Bromophenyl)sulfonyl]-N-(4-fluorophenyl)-2-pyrrolidinecarboxamide

• Inchi： 1S/C17H16BrFN2O3S/c18-12-3-9-15(10-4-12)25(23,24)21-11-1-2-16(21)17(22)20-14-7-5-13(19)6-8-14/h3-10,16H,1-2,11H2,(H,20,22)
• InChI Key： XMPALYWLOAFUQG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1CCCC1C(NC1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 567
• XLogP3: 3.3
• Topological Polar Surface Area: 74.9

Additional information on 1-[(4-Bromophenyl)sulfonyl]-N-(4-fluorophenyl)-2-pyrrolidinecarboxamide

1-[(4-Bromophenyl)sulfonyl]-N-(4-fluorophenyl)-2-pyrrolidinecarboxamide: A Comprehensive Overview

1-[(4-Bromophenyl)sulfonyl]-N-(4-fluorophenyl)-2-pyrrolidinecarboxamide, also known by its CAS number 317377-74-5, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which incorporates a sulfonyl group attached to a pyrrolidine ring, further substituted with fluorine and bromine atoms. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and development.

The synthesis of this compound involves a series of precise chemical reactions, including nucleophilic substitution, coupling reactions, and amide formation. Recent advancements in catalytic methodologies have enabled the efficient synthesis of such complex molecules, reducing production costs and enhancing yield. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps in the synthesis process.

In terms of pharmacological applications, 1-[(4-Bromophenyl)sulfonyl]-N-(4-fluorophenyl)-2-pyrrolidinecarboxamide has shown promising results in preclinical studies as a potential therapeutic agent. Its ability to modulate specific cellular pathways makes it a candidate for treating various diseases, including cancer and inflammatory disorders. Researchers have reported that this compound exhibits selective inhibition of certain kinases, which are critical targets in oncology.

The structural features of this compound, particularly the presence of electron-withdrawing groups like bromine and fluorine, contribute to its stability and bioavailability. These groups also influence the molecule's solubility and permeability, which are essential factors for drug delivery. Recent studies have explored the use of computational modeling techniques to predict the pharmacokinetic properties of this compound, providing valuable insights for its optimization as a drug candidate.

In addition to its pharmacological applications, 1-[(4-Bromophenyl)sulfonyl]-N-(4-fluorophenyl)-2-pyrrolidinecarboxamide has garnered interest in materials science due to its potential as a building block for advanced materials. Its rigid structure and functional groups make it suitable for applications in polymer chemistry and nanotechnology. For instance, researchers have investigated its use as a precursor for constructing self-assembled monolayers with tailored surface properties.

The environmental impact of this compound is another area of active research. Scientists are exploring methods to minimize waste generation during its synthesis and to develop eco-friendly degradation pathways. Green chemistry principles are being increasingly integrated into the design and production processes of such compounds to ensure sustainability.

In conclusion, 1-[(4-Bromophenyl)sulfonyl]-N-(4-fluorophenyl)-2-pyrrolidinecarboxamide (CAS No. 317377-74-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule in both academic research and industrial development.